Cas no 680193-50-4 (hexahydro-1H-Pyrrolo[1,2-a]azepine-1,5(6H)-dione)
680193-50-4 structure
Product Name:hexahydro-1H-Pyrrolo[1,2-a]azepine-1,5(6H)-dione
CAS No:680193-50-4
MF:C9H13NO2
MW:167.205022573471
CID:1017899
Update Time:2024-03-05
hexahydro-1H-Pyrrolo[1,2-a]azepine-1,5(6H)-dione Chemical and Physical Properties
Names and Identifiers
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- hexahydro-1H-Pyrrolo[1,2-a]azepine-1,5(6H)-dione
- 1H-Pyrrolo[1,2-a]azepine-1,5(6H)-dione,hexahydro-(9CI)
- 1H-Pyrrolo[1,2-a]azepine-1,5(6H)-dione, hexahydro-
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- Inchi: 1S/C9H13NO2/c11-8-5-6-10-7(8)3-1-2-4-9(10)12/h7H,1-6H2
- InChI Key: JXJBACXAVMULCN-UHFFFAOYSA-N
- SMILES: N12CCC(=O)C1CCCCC2=O
Computed Properties
- Exact Mass: 167.095
- Monoisotopic Mass: 167.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.4A^2
hexahydro-1H-Pyrrolo[1,2-a]azepine-1,5(6H)-dione Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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